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Compound of Interest

Compound Name:
4-(Cyclopentylamino)-4-

oxobutanoic acid

Cat. No.: B181128 Get Quote

A comprehensive search of publicly available scientific literature and chemical databases

reveals a significant lack of detailed information regarding the discovery, history, and specific

applications of 4-(Cyclopentylamino)-4-oxobutanoic acid. This compound, while indexed

with a CAS Number (541537-57-9), appears to be a largely uncharacterized chemical entity,

likely relegated to the status of a potential synthetic intermediate or a library compound with no

significant published research associated with it.

The investigation into the origins and development of 4-(Cyclopentylamino)-4-oxobutanoic
acid has yielded minimal specific data. Chemical suppliers, such as Sigma-Aldrich, list the

compound, providing basic physicochemical properties, but offer no insight into its historical

context or developmental timeline. Similarly, entries in public chemical databases like

PubChem provide computed properties and identifiers but lack any associated literature that

would illuminate its discovery or specific research applications.[1]

While the broader class of butanoic acid derivatives has been explored in various research

contexts, including drug discovery and materials science, the specific cyclopentylamino-

substituted variant remains conspicuously absent from detailed scientific discourse. For

instance, research on other complex molecules incorporating a cyclopentyl group has led to the

discovery of potent enzyme inhibitors, but these studies do not mention 4-
(Cyclopentylamino)-4-oxobutanoic acid as a precursor or related compound.[2]
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The synthesis of structurally analogous compounds, such as 4-(4-Methylphenyl)-4-oxobutanoic

acid, is well-documented and often utilized in educational settings to demonstrate principles of

organic synthesis, such as the Friedel–Crafts reaction.[3] It is plausible that 4-
(Cyclopentylamino)-4-oxobutanoic acid could be synthesized through standard amidation

reactions involving succinic anhydride and cyclopentylamine. However, specific, detailed

experimental protocols for its preparation are not available in the reviewed literature.

Due to the absence of published research, there is no information on the biological activity,

potential signaling pathway interactions, or any quantitative data from experimental studies for

4-(Cyclopentylamino)-4-oxobutanoic acid. Consequently, the creation of a detailed technical

guide or whitepaper as requested is not feasible without resorting to speculation, which would

contravene the principles of factual accuracy.

In conclusion, 4-(Cyclopentylamino)-4-oxobutanoic acid remains an obscure molecule with

no discernible history of discovery or significant scientific investigation in the public domain. Its

existence is primarily documented in chemical catalogs and databases, suggesting it may be a

commercially available building block that has yet to be featured in significant published

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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